Cas no 62907-55-5 (1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-
• CAS No: 62907-55-5
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 428954
• PubChem ID: 2753045
• Update Time: 2025-04-19

1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-3-methyl-2-phenyl-
• 3-methyl-2-phenyl-2,3-dihydroinden-1-one
• DTXSID40372955
• SCHEMBL14665269
• 62907-55-5
• AKOS004908003

• Inchi： 1S/C16H14O/c1-11-13-9-5-6-10-14(13)16(17)15(11)12-7-3-2-4-8-12/h2-11,15H,1H3
• InChI Key： VCECZMYDOYVAIQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones